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Get Quote

Executive Summary

1-(2-Fluorocyclobutyl)ethan-1-ol is a secondary alcohol featuring a cyclobutane core
substituted with a fluorine atom at the C2 position and a 1-hydroxyethyl group at the C1
position.[1] This scaffold belongs to the class of 1,2-disubstituted fluorocyclobutanes, which
have gained significant traction in drug discovery as bioisosteres for saturated alkyl chains or
cyclic ethers.

The introduction of the fluorine atom on the cyclobutane ring exerts a strong gauche effect,
influencing the ring pucker and the conformational preference of the side chain. This property is
exploited to lock pharmacophores into bioactive conformations and modulate metabolic stability
(blocking P450 oxidation sites) and lipophilicity (LogP).

Chemical Identity & Identifiers

As a specialized building block, this specific alcohol is often synthesized in situ or supplied as
part of a custom library. While the specific CAS for the alcohol is not widely indexed in public
registries, its primary commercial precursor, 2-fluorocyclobutane-1-carboxylic acid, is the
standard anchor for procurement and synthesis.[1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8221761#bc-rfq
https://www.benchchem.com/product/b8221761/docs?utm_src=pdf-body#1-2-fluorocyclobutyl-ethan-1-ol-technical-profile-synthesis-guide
https://www.bldpharm.com/products/2168737-73-1.html
https://www.bldpharm.com/products/2168737-73-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8221761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Detail

Chemical Name 1-(2-Fluorocyclobutyl)ethan-1-ol
Systematic Name 1-(2-Fluorocyclobutyl)ethanol
Molecular Formula CeH11FO

Molecular Weight 118.15 g/mol

1785331-71-6 (2-fluorocyclobutane-1-carboxylic

acid)

Precursor CAS

3 Chiral Centers (C1-Ring, C2-Ring, Ca-

Stereochemistry Alcohol)
coho

Key Isomers cis-1,2 (syn) and trans-1,2 (anti) diastereomers

Structural Representation

The molecule consists of a cyclobutane ring.[2] Position 1 holds the ethanol moiety (-
CH(OH)CH3), and Position 2 holds the fluorine atom (-F).[1]

Synthesis Strategy

The synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol typically proceeds from 2-
fluorocyclobutane-1-carboxylic acid (CAS 1785331-71-6).[1][3] The route involves converting
the acid to a methyl ketone followed by reduction.

Protocol A: The Weinreb Amide Route (Recommended)

This pathway minimizes over-addition and allows for stereochemical control.

» Activation: React 2-fluorocyclobutane-1-carboxylic acid with CDI (carbonyldiimidazole) or
EDCI/HOBt in DCM.

e Amidation: Add N,O-dimethylhydroxylamine hydrochloride (Weinreb salt) and a base
(DIPEA) to form the Weinreb amide.
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o Grignard Addition: Treat the Weinreb amide with Methylmagnesium bromide (MeMgBr, 1.2
eq) in THF at 0°C. The chelation-stabilized intermediate prevents double addition, yielding 1-
(2-fluorocyclobutyl)ethanone upon acidic workup.[1]

e Reduction: Reduce the ketone using Sodium Borohydride (NaBHa4) in MeOH for a racemic
alcohol, or use a chiral catalyst (e.g., CBS-oxazaborolidine) for enantioselective reduction.

Protocol B: The Aldehyde Route[1]

e Reduction to Aldehyde: Reduce the carboxylic acid (or its ester) to 2-
fluorocyclobutanecarbaldehyde using DIBAL-H at -78°C.[1]

o Grignard Addition: React the aldehyde with MeMgBr to yield the target alcohol directly.

o Note: This route is faster but prone to over-reduction or racemization of the C1
stereocenter if not carefully controlled.

Synthesis Workflow Diagram
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Caption: Synthetic pathways from the commercial acid precursor to the target alcohol.[1]

Stereochemical Analysis
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The complexity of this scaffold arises from its stereocenters. The relative orientation of the
Fluorine (C2) and the Ethanol side chain (C1) defines the cis/trans geometry of the ring.

e Cis-Isomer: The C1-side chain and C2-Fluorine are on the same face.[1] This is often the
thermodynamic product in certain fluorination reactions due to the "gauche effect" where C-F
and C-C bonds align to minimize orbital overlap repulsion, though steric bulk usually favors
trans.

e Trans-Isomer: The substituents are on opposite faces.[1]

 Alcohol Chirality: The reduction of the ketone generates a new stereocenter, doubling the
isomer count (e.g., cis-R, cis-S, trans-R, trans-S).[1]

Separation Strategy:
» Flash Chromatography: Often separates the cis and trans ketone precursors.

e Chiral HPLC: Required to separate the enantiomers of the final alcohol.
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ethan-1-ol
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Caption: Stereochemical tree showing the divergence of ring geometry and alcohol chirality.[1]

Applications in Drug Discovery
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Researchers utilize the 1-(2-fluorocyclobutyl) motif for three primary reasons:

» Conformational Restriction: The cyclobutane ring restricts the flexibility of the ethyl chain
compared to a standard alkyl linker. The fluorine atom further biases this conformation via
electrostatic interactions.

» Metabolic Blocking: The C-F bond is highly resistant to enzymatic cleavage. Placing fluorine
at C2 protects the ring from oxidative metabolism (e.g., by P450s) that might otherwise
attack a cyclobutane ring.

 Lipophilicity Modulation: Fluorine lowers the pKa of neighboring groups and modulates LogP.
This alcohol can serve as a polar "handle" in a hydrophobic pocket, with the fluorine tuning
the H-bond donor strength of the hydroxyl group.

Safety and Handling

e Hazards: As a fluorinated organic alcohol, treat as an irritant. Precursors like the acid
chloride or Weinreb amide synthesis reagents (CDI) are sensitizers.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Fluorinated small rings
can be volatile; ensure tightly sealed containers.

» Disposal: Halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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